7-chloro-4-iodo-1,3-benzothiazol-2-amine

• IUPAC Name: 7-chloro-4-iodo-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C7H4ClIN2S/c8-3-1-2-4(9)5-6(3)12-7(10)11-5/h1-2H,(H2,10,11)
• InChI Key: WSEWDULMOFKAQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1Cl)SC(=N2)N)I
• Molecular Formula: C7H4ClIN2S
• Molecular Weight: 310.54 g/mol

Description

“7-chloro-4-iodo-1,3-benzothiazol-2-amine” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles. Benzothiazoles are compounds containing a benzene fused to a thiazole ring. A thiazole is a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

The synthesis of benzothiazoles can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. For example, a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance.

Molecular Structure Analysis

The molecular structure of “7-chloro-4-iodo-1,3-benzothiazol-2-amine” consists of a benzothiazole ring which is a cyclic compound made up of a benzene ring fused to a thiazole ring. The benzothiazole ring is substituted at positions 7 and 4 by chlorine and iodine atoms respectively.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For instance, in a visible light mediated synthesis of benzothiazoles from 2-aminothiophenol and aldehydes, an in situ-generated disulfide photosensitizes molecular oxygen to generate the key oxidants, singlet oxygen and superoxide anion, for the dehydrogenation step.

Scientific Research Applications

Synthesis of Indole Derivatives

. . The compound “7-chloro-4-iodo-1,3-benzothiazol-2-amine” could potentially be used in the synthesis of these indole derivatives.

Antimicrobial Activity

. . .

Synthesis of Benzoxazoles

Benzoxazoles are another class of compounds that could potentially be synthesized using “7-chloro-4-iodo-1,3-benzothiazol-2-amine”. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity, with the target being dpre1 .

Mode of Action

Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .

Biochemical Pathways

Benzothiazole derivatives have been reported to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid, originating from cell membrane phospholipids through the action of phospholipase a2 .

Result of Action

Benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities .